Betaclamycin T
Betaclamycin T
Beta-Rhodomycin is an anthracycline.
Brand Name:
Vulcanchem
CAS No.:
1404-52-0
VCID:
VC0072629
InChI:
InChI=1S/C28H33NO10/c1-5-28(37)10-15(39-16-9-13(29(3)4)22(31)11(2)38-16)18-21(27(28)36)26(35)19-20(25(18)34)24(33)17-12(23(19)32)7-6-8-14(17)30/h6-8,11,13,15-16,22,27,30-31,34-37H,5,9-10H2,1-4H3/t11-,13-,15-,16-,22+,27+,28+/m0/s1
SMILES:
CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O
Molecular Formula:
C28H33NO10
Molecular Weight:
543.6 g/mol
Betaclamycin T
CAS No.: 1404-52-0
Main Products
VCID: VC0072629
Molecular Formula: C28H33NO10
Molecular Weight: 543.6 g/mol
CAS No. | 1404-52-0 |
---|---|
Product Name | Betaclamycin T |
Molecular Formula | C28H33NO10 |
Molecular Weight | 543.6 g/mol |
IUPAC Name | (7S,9R,10R)-7-[(2R,4S,5S,6S)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-4,6,9,10,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
Standard InChI | InChI=1S/C28H33NO10/c1-5-28(37)10-15(39-16-9-13(29(3)4)22(31)11(2)38-16)18-21(27(28)36)26(35)19-20(25(18)34)24(33)17-12(23(19)32)7-6-8-14(17)30/h6-8,11,13,15-16,22,27,30-31,34-37H,5,9-10H2,1-4H3/t11-,13-,15-,16-,22+,27+,28+/m0/s1 |
Standard InChIKey | HINUXGZHCXYZMB-DJNFHWKQSA-N |
Isomeric SMILES | CC[C@]1(C[C@@H](C2=C([C@H]1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O[C@H]5C[C@@H]([C@@H]([C@@H](O5)C)O)N(C)C)O |
SMILES | CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O |
Canonical SMILES | CCC1(CC(C2=C(C1O)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O |
Description | Beta-Rhodomycin is an anthracycline. |
PubChem Compound | 3037123 |
Last Modified | Nov 11 2021 |
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